Cas no 88489-88-7 (Benzoxazole, 2-[4-(chloromethyl)phenyl]-6-nitro-)
88489-88-7 structure
Product Name:Benzoxazole, 2-[4-(chloromethyl)phenyl]-6-nitro-
CAS No:88489-88-7
MF:C14H9ClN2O3
MW:288.68586230278
CID:630780
PubChem ID:71318331
Update Time:2025-04-19
Benzoxazole, 2-[4-(chloromethyl)phenyl]-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole, 2-[4-(chloromethyl)phenyl]-6-nitro-
- 2-[4-(chloromethyl)phenyl]-6-nitro-1,3-benzoxazole
- DTXSID90748469
- 88489-88-7
-
- Inchi: 1S/C14H9ClN2O3/c15-8-9-1-3-10(4-2-9)14-16-12-6-5-11(17(18)19)7-13(12)20-14/h1-7H,8H2
- InChI Key: SCTQMSNQYOPPFB-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(=CC=1)C1=NC2C=CC(=CC=2O1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 288.0301698g/mol
- Monoisotopic Mass: 288.0301698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 71.8Ų
Benzoxazole, 2-[4-(chloromethyl)phenyl]-6-nitro- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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